Cas no 861210-43-7 (4,5-Diethyl 1-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]-1H-1,2,3-triazole-4,5-dicarboxylate)

• Product Name: 4,5-Diethyl 1-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]-1H-1,2,3-triazole-4,5-dicarboxylate
• CAS No: 861210-43-7
• MF: C₁₉H₁₆F₃N₅O₄
• MW: 435.356654167175
• CID: 5698522
• PubChem ID: 1472966
• Update Time: 2025-10-05

4,5-Diethyl 1-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]-1H-1,2,3-triazole-4,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2W-0809
• 861210-43-7
• Diethyl 1-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]triazole-4,5-dicarboxylate
• diethyl 1-[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]-1H-1,2,3-triazole-4,5-dicarboxylate
• 4,5-diethyl1-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]-1H-1,2,3-triazole-4,5-dicarboxylate
• AKOS005086935
• 4,5-diethyl 1-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]-1H-1,2,3-triazole-4,5-dicarboxylate
• 1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]-, 4,5-diethyl ester
• 4,5-Diethyl 1-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]-1H-1,2,3-triazole-4,5-dicarboxylate

• Inchi： 1S/C19H16F3N5O4/c1-3-30-16(28)14-15(17(29)31-4-2)27(26-25-14)18-23-12(11-8-6-5-7-9-11)10-13(24-18)19(20,21)22/h5-10H,3-4H2,1-2H3
• InChI Key： AJMIJFFMHZEXJS-UHFFFAOYSA-N
• SMILES： N1(C2=NC(C(F)(F)F)=CC(C3=CC=CC=C3)=N2)C(C(OCC)=O)=C(C(OCC)=O)N=N1

Computed Properties

• Exact Mass: 435.11543849g/mol
• Monoisotopic Mass: 435.11543849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 566.5±60.0 °C(Predicted)
• pka: -6.49±0.50(Predicted)

Additional information on 4,5-Diethyl 1-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]-1H-1,2,3-triazole-4,5-dicarboxylate

4,5-Diethyl 1-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]-1H-1,2,3-triazole-4,5-dicarboxylate: A Comprehensive Overview

The compound with CAS No. 861210-43-7, known as 4,5-Diethyl 1-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]-1H-1,2,3-triazole-4,5-dicarboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrimidine ring with a triazole moiety, both of which are known for their versatile reactivity and potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of triazole-containing compounds in the development of bioactive molecules. The presence of the triazole ring in this compound contributes to its ability to form stable H-bonds, making it an ideal candidate for designing small molecule inhibitors targeting various biological pathways. For instance, researchers have explored its potential as a modulator of kinase activity, which is crucial in the treatment of cancers and inflammatory diseases.

The pyrimidine ring in this compound further enhances its versatility. Pyrimidines are well-known for their role in nucleic acids and are often used as scaffolds in drug design due to their ability to interact with biological targets such as DNA and RNA. The substitution pattern on the pyrimidine ring—specifically the presence of a phenyl group and a trifluoromethyl group—plays a critical role in modulating the compound's pharmacokinetic properties. The trifluoromethyl group, in particular, is known to improve lipophilicity, which is essential for drug absorption and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using a combination of click chemistry and palladium-catalyzed cross-coupling reactions. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product. Such advancements have made it possible to explore the compound's potential in various applications, including its use as a building block for more complex molecular architectures.

In terms of applications, this compound has shown promise in the field of agricultural chemistry as well. Its ability to inhibit key enzymes involved in plant growth regulation has led to its consideration as a potential ingredient in next-generation pesticides and growth enhancers. Additionally, its stability under harsh environmental conditions makes it an attractive candidate for use in formulations that require prolonged efficacy.

From a materials science perspective, the compound's unique electronic properties make it a strong candidate for use in organic electronics. The triazole moiety contributes to its ability to act as an electron-deficient unit, which is essential for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has demonstrated that incorporating this compound into polymer blends can significantly enhance their electrical conductivity without compromising mechanical properties.

In conclusion, CAS No. 861210-43-7 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in future innovations within medicinal chemistry, materials science, and agricultural technology.